![molecular formula C11H8F3N3O2 B2513778 6-amino-1-[3-(trifluoromethyl)phenyl]pyrimidine-2,4(1H,3H)-dione CAS No. 19136-40-4](/img/structure/B2513778.png)
6-amino-1-[3-(trifluoromethyl)phenyl]pyrimidine-2,4(1H,3H)-dione
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Overview
Description
Scientific Research Applications
Synthesis and Application in Organic Chemistry
Facile Construction of Substituted Pyrimidines : Hamama et al. (2012) describe the synthesis of pyrimido[4,5-d]pyrimidin-2,4-dione ring systems, which are valuable in organic chemistry for constructing complex molecules (Hamama, Ismail, Al-Saman, & Zoorob, 2012).
Domino Knoevenagel Condensation-Michael Addition-Cyclization : Ahadi et al. (2014) explored a green method for synthesizing dihydrofuropyrido[2,3-d]pyrimidines using 6-amino-1,3-dimethyl pyrimidine-2,4(1H,3H)-dione, highlighting its potential in sustainable chemistry (Ahadi, Kamranifard, Armaghan, Khavasi, & Bazgir, 2014).
Synthesis of Bis-trifluoromethyl Pyrimidines : Aksinenko et al. (2016) synthesized 5,5-bis(trifluoromethyl)-5,6-dihydropyrimido[4,5-d]pyrimidine-2,4(1H,3H)-diones, investigating their antimicrobial activities, thus demonstrating the compound's relevance in medicinal chemistry (Aksinenko, Goreva, Epishina, Trepalin, & Sokolov, 2016).
Applications in Medicinal Chemistry
Antimicrobial Evaluation of Pyrimidine Derivatives : Vlasov et al. (2022) synthesized and evaluated the antimicrobial activities of various pyrimidine derivatives, showing the compound's potential in the development of new antibacterials (Vlasov, Severina, Borysov, Krolenko, Shynkarenko, Saidov, Vlasov, & Georgiyants, 2022).
Herbicidal Activities of Pyrimidine Compounds : Huazheng (2013) synthesized 6-(trifluoromethyl)pyrimidine-2,4(1H,3H)-dione compounds and tested their herbicidal activities, highlighting another potential use in agriculture (Yang Huazheng, 2013).
Other Research Areas
Reaction with Isatins and Isoxazoles : Poomathi et al. (2015) researched the reaction of isatins with 6-amino uracils, exploring novel synthetic pathways in organic chemistry (Poomathi, Mayakrishnan, Muralidharan, Srinivasan, & Perumal, 2015).
Pyrrolopyrimidines Synthesis : Tsupak et al. (2003) studied the reaction of 6-amino-1,3-dimethylpyrrolo[3,4-d]pyrimidine-2,4-dione with 1,3-diketones, contributing to the field of heterocyclic chemistry (Tsupak, Shevchenko, Pozharskii, & Tkachenko, 2003).
Biochemical Analysis
Biochemical Properties
It is known that pyrimidines can interact with various enzymes, proteins, and other biomolecules . The nature of these interactions can be influenced by the specific substitutions on the pyrimidine ring, such as the trifluoromethyl group and the phenyl group in this compound .
Cellular Effects
Similar pyrimidine derivatives have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is plausible that it could exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
properties
IUPAC Name |
6-amino-1-[3-(trifluoromethyl)phenyl]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8F3N3O2/c12-11(13,14)6-2-1-3-7(4-6)17-8(15)5-9(18)16-10(17)19/h1-5H,15H2,(H,16,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZJQTMUNEBDVBO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)N2C(=CC(=O)NC2=O)N)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8F3N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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